Cas no 1142199-30-1 ((4e)-3-(chloromethyl)-4-(4-nitrobenzylidene)-isoxazol-5(4h)-one)

• Product Name: (4e)-3-(chloromethyl)-4-(4-nitrobenzylidene)-isoxazol-5(4h)-one
• CAS No: 1142199-30-1
• MF: C₁₁H₇ClN₂O₄
• MW: 266.637281656265
• CID: 1202083
• PubChem ID: 25220209
• Update Time: 2025-04-20

(4e)-3-(chloromethyl)-4-(4-nitrobenzylidene)-isoxazol-5(4h)-one Chemical and Physical Properties

Names and Identifiers

• (4e)-3-(chloromethyl)-4-(4-nitrobenzylidene)-isoxazol-5(4h)-one
• (4E)-3-(chloromethyl)-4-[(4-nitrophenyl)methylidene]-1,2-oxazol-5-one
• 1142199-30-1
• AKOS005171857
• (4E)-3-(chloromethyl)-4-(4-nitrobenzylidene)isoxazol-5(4H)-one
• 3-(Chloromethyl)-4-(4-nitrobenzylidene)isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-(4-nitrobenzylidene)-1,2-oxazol-5(4H)-one
• STK505209

• MDL： MFCD12027801
• Inchi： 1S/C11H7ClN2O4/c12-6-10-9(11(15)18-13-10)5-7-1-3-8(4-2-7)14(16)17/h1-5H,6H2/b9-5+
• InChI Key： VDJGVYWRCWGYEV-WEVVVXLNSA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.009
• Monoisotopic Mass: 266.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.5A^2

(4e)-3-(chloromethyl)-4-(4-nitrobenzylidene)-isoxazol-5(4h)-one Security Information

• Storage Condition：(BD427543)